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Compound of Interest

Compound Name:
N,2-dimethyl-N-

phenylbenzenesulfonamide

Cat. No.: B263490 Get Quote

Technical Support Center: N,2-dimethyl-N-
phenylbenzenesulfonamide
Disclaimer: The following information is provided as a general guide for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for N,2-dimethyl-N-
phenylbenzenesulfonamide was not available at the time of publication. Therefore, this

guidance is based on best practices for the general class of N,N-disubstituted

benzenesulfonamides. It is imperative to handle this compound with the assumption of

"unknown hazards and toxicity" and to conduct a thorough risk assessment before

commencing any experimental work.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N,2-dimethyl-N-
phenylbenzenesulfonamide?

A1: While specific toxicity data for N,2-dimethyl-N-phenylbenzenesulfonamide is not readily

available, related sulfonamide compounds may cause irritation to the skin, eyes, and

respiratory system upon contact. Some sulfonamides are considered to have low toxicity, but it

is crucial to minimize exposure.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: A comprehensive risk assessment should guide the selection of PPE. However, as a

minimum, the following should be used:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: In case of dust or aerosol generation, a properly fitted respirator is

recommended.

Q3: What are the appropriate storage conditions for N,2-dimethyl-N-
phenylbenzenesulfonamide?

A3: The compound should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area. It should be kept away from heat sources, open flames, and incompatible

materials such as strong oxidizing agents.

Q4: How should I dispose of waste containing N,2-dimethyl-N-phenylbenzenesulfonamide?

A4: All waste containing this compound should be treated as hazardous chemical waste.

Dispose of the material in accordance with local, state, and federal environmental regulations.

Avoid releasing the chemical into the environment.
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Issue Possible Cause Recommended Action

Compound has discolored or

changed in appearance

Exposure to air, light, or

moisture; potential

degradation.

Do not use the compound.

Dispose of it as hazardous

waste and obtain a fresh

supply. Review storage

procedures to ensure they are

adequate.

Difficulty in dissolving the

compound

Incorrect solvent selection;

compound may be sparingly

soluble in the chosen solvent.

Consult literature for

appropriate solvents for similar

N,N-disubstituted

benzenesulfonamides. Gentle

heating or sonication may aid

dissolution, but be mindful of

potential degradation at

elevated temperatures.

Unexpected experimental

results

Impure starting material;

degradation of the compound;

incorrect handling leading to

contamination.

Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

NMR, LC-MS). Ensure all

glassware is clean and dry.

Review the experimental

protocol for any potential

sources of error.

Skin or eye irritation after

handling

Inadequate PPE; accidental

exposure.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

Seek medical attention.

Review and improve handling

procedures and PPE usage.

Quantitative Data for Analogous Compounds
Due to the lack of specific data for N,2-dimethyl-N-phenylbenzenesulfonamide, the following

table summarizes information for a structurally similar compound, N,4-dimethyl-N-
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phenylbenzenesulfonamide, and the general class of benzenesulfonamides. This data should

be used for reference purposes only.

Property
N,4-dimethyl-N-

phenylbenzenesulfonamide

Benzenesulfonamide

(General)

Molecular Formula C₁₄H₁₅NO₂S C₆H₇NO₂S

Molecular Weight 261.34 g/mol 157.19 g/mol

Appearance
Pale brown to off-white to

white solid
Solid

Melting Point 89 to 93 °C 150 - 152 °C

Storage Temperature
Room temperature (20 to 22

°C)
Store below +30°C

Experimental Protocols
General Handling Protocol for N,N-Disubstituted Benzenesulfonamides

Preparation:

Work in a well-ventilated chemical fume hood.

Ensure all necessary PPE is worn correctly.

Have appropriate spill cleanup materials readily available.

Assemble all necessary glassware and equipment.

Handling:

Carefully weigh the required amount of the compound, avoiding the generation of dust.

If transferring the solid, use a spatula or other appropriate tool.

When dissolving, add the solvent to the solid slowly and stir to mix.
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Keep the container tightly sealed when not in use.

Post-Handling:

Clean all equipment and the work area thoroughly.

Dispose of all waste, including contaminated PPE, according to institutional and regulatory

guidelines.

Wash hands thoroughly after removing gloves.

Visualized Workflows and Pathways
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Receiving and Initial Storage

Experimental Handling

Post-Experiment Storage Waste Disposal
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Don Appropriate PPE
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Perform Experiment
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Caption: Workflow for Safe Handling and Storage of N,2-dimethyl-N-
phenylbenzenesulfonamide.

To cite this document: BenchChem. [N,2-dimethyl-N-phenylbenzenesulfonamide handling
and storage best practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b263490#n-2-dimethyl-n-phenylbenzenesulfonamide-
handling-and-storage-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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